molecular formula C16H13NO2 B3044816 Benzoxazole, 2-[4-(2-propenyloxy)phenyl]- CAS No. 100476-56-0

Benzoxazole, 2-[4-(2-propenyloxy)phenyl]-

Cat. No.: B3044816
CAS No.: 100476-56-0
M. Wt: 251.28 g/mol
InChI Key: WKEPDKKFBJHBLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzoxazole, 2-[4-(2-propenyloxy)phenyl]- is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzoxazole, 2-[4-(2-propenyloxy)phenyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzoxazole, 2-[4-(2-propenyloxy)phenyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

100476-56-0

Molecular Formula

C16H13NO2

Molecular Weight

251.28 g/mol

IUPAC Name

2-(4-prop-2-enoxyphenyl)-1,3-benzoxazole

InChI

InChI=1S/C16H13NO2/c1-2-11-18-13-9-7-12(8-10-13)16-17-14-5-3-4-6-15(14)19-16/h2-10H,1,11H2

InChI Key

WKEPDKKFBJHBLI-UHFFFAOYSA-N

SMILES

C=CCOC1=CC=C(C=C1)C2=NC3=CC=CC=C3O2

Canonical SMILES

C=CCOC1=CC=C(C=C1)C2=NC3=CC=CC=C3O2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 500 ml round bottom flask, equipped with a reflux condenser and an oil bath with a magnetic stirrer was charged with 13.94 g of the above 4-(2-benzoxazolyl)-phenol, 9.7 g of allyl bromide and 17.5 g of anhydrous Na2CO3 in 300 ml of 1-methyl-2-pyrrolidone. A trace of KJ was added. After 5 h hour at 110° C. no starting material could be observed on tlc. The reaction mixture was diluted with ethylacetate and washed with 1n NaOH, water and NaCl solution, dried with Na2SO4, concentrated and recrystallised from hexene to yield 14.3 g (86%) of 2-(4-prop-2-enyloxy-phenyl)-benzoxazole. M.p. 95-96° C., UV (ethanol) 308 nm (26′184).
Quantity
13.94 g
Type
reactant
Reaction Step One
Quantity
9.7 g
Type
reactant
Reaction Step One
Quantity
17.5 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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